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Compound of Interest

Compound Name: Abt-107

Cat. No.: B1251678 Get Quote

These application notes provide detailed protocols for the dissolution of Abt-107, a selective α7

neuronal nicotinic receptor agonist, for experimental use in research, and drug development.

Product Information
Name: Abt-107

Mechanism of Action: Selective α7 neuronal nicotinic receptor (nAChR) agonist.[1]

Primary Use: Research on neuroprotection and cognitive enhancement. Abt-107 has been

shown to protect against nigrostriatal damage in rat models of Parkinson's disease.[1][2]

Solubility Data
Abt-107 exhibits solubility in various solvent systems, making it adaptable for both in vitro and

in vivo studies. The following table summarizes the solubility of Abt-107 in different solvents.
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Solvent System Maximum Concentration Suitability

100% DMSO ≥ 16.05 mg/mL (50 mM) In vitro

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (7.80 mM) In vivo

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (7.80 mM) In vivo

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (7.80 mM) In vivo

Experimental Protocols
Preparation of Stock Solution for In Vitro Experiments
This protocol describes the preparation of a 10 mM stock solution of Abt-107 in DMSO.

Materials:

Abt-107 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes

Protocol:

Weigh the required amount of Abt-107 powder.

Add the appropriate volume of DMSO to the Abt-107 powder to achieve a 10 mM

concentration.

Vortex the solution thoroughly until the Abt-107 is completely dissolved.
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If precipitation is observed, gentle heating and/or sonication can be used to aid dissolution.

[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Preparation of Working Solution for In Vivo Experiments
This protocol provides a general method for preparing an Abt-107 working solution for animal

studies using a co-solvent system.

Materials:

Abt-107 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Protocol:

Prepare a stock solution of Abt-107 in DMSO at a concentration higher than the final desired

concentration.

In a separate sterile tube, prepare the vehicle solution by mixing the solvents in the desired

ratio (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).

Add the Abt-107 stock solution to the vehicle to achieve the final desired concentration.

Vortex the solution until it is clear and homogenous.
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It is recommended to prepare the working solution fresh on the day of use.

Stability and Storage
Stock Solutions: Store Abt-107 stock solutions at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).

Working Solutions: For in vivo experiments, it is recommended to prepare working solutions

fresh daily to ensure stability and efficacy.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions to prevent

degradation of the compound. Aliquoting the stock solution is highly recommended.
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Caption: Workflow for dissolving Abt-107 for in vitro and in vivo experiments.
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Caption: Simplified signaling pathway of Abt-107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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